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Compound of Interest

Compound Name: 4-Pyridinemethanol

Cat. No.: B147518

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Pyridinemethanol, a compound commonly used in pharmaceutical development and organic
synthesis.[1] Adherence to these protocols is critical due to the hazardous nature of this
chemical.

Immediate Safety and Handling Precautions

4-Pyridinemethanol is classified as a hazardous substance, causing skin and serious eye
irritation.[2][3][4] It is also considered a combustible solid.[5] Therefore, appropriate personal
protective equipment (PPE) must be worn at all times when handling this compound. This
includes chemical safety goggles, chemical-resistant gloves (such as butyl rubber or PVA), and
a lab coat.[5] All work with 4-Pyridinemethanol should be conducted in a well-ventilated
chemical fume hood.[5]

Emergency Procedures:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.[2][6]

» Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if it is easy to do so and continue rinsing.[2]

 Inhalation: Move the person to fresh air.[2][5][6]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b147518?utm_src=pdf-interest
https://www.benchchem.com/product/b147518?utm_src=pdf-body
https://www.benchchem.com/product/b147518?utm_src=pdf-body
https://www.chemimpex.com/products/12966
https://www.benchchem.com/product/b147518?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC166111000&productDescription=4-PYRIDYLCARBINOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/151629?context=product
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pyridinemethanol
https://www.benchchem.com/pdf/Proper_Disposal_of_4_5_Dimethylpyridin_2_yl_methanol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_5_Dimethylpyridin_2_yl_methanol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b147518?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_5_Dimethylpyridin_2_yl_methanol_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC166111000&productDescription=4-PYRIDYLCARBINOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-pyridinemethanol-2-methoxy-9ci.htm
https://www.fishersci.com/store/msds?partNumber=AC166111000&productDescription=4-PYRIDYLCARBINOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC166111000&productDescription=4-PYRIDYLCARBINOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_4_5_Dimethylpyridin_2_yl_methanol_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/4-pyridinemethanol-2-methoxy-9ci.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2][5]

Waste Collection and Storage

Proper segregation and storage of 4-Pyridinemethanol waste are the first steps in the
disposal process.

o Waste Container: Collect all 4-Pyridinemethanol waste, both in its pure form and in
solutions, in a dedicated, sealable, and airtight container that is compatible with the
chemical.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "4-Pyridinemethanol". A completed Dangerous Waste label should be attached as
soon as waste is first added to the container.[7]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizers, acids, and bases.[7][8] The storage location
should be a designated hazardous waste accumulation area.

Disposal Protocol

The disposal of 4-Pyridinemethanol must be carried out in compliance with all local, regional,
and national hazardous waste regulations.[2]

e Consult Regulations: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste and ensuring complete and accurate
classification.[2]

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor to arrange for pickup and disposal.[5]

o Documentation: When the container is full or no longer in use, complete a Chemical
Collection Request Form, or the equivalent documentation required by your institution.[7]

o Transfer: Follow all institutional and local regulations for the transfer of the hazardous waste
to the designated collection point.[5]
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Under no circumstances should 4-Pyridinemethanol be disposed of down the drain or in
regular trash.[9][10]

Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination:

o Evacuate and Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume
hood.[5]

o Containment: Use an inert, dry material to absorb the spill.[7]

o Collection: Carefully collect the absorbent material and place it into a sealable, labeled
hazardous waste container.[5][7]

o Decontamination: Decontaminate the spill area with a suitable solvent, and collect the
decontamination materials as hazardous waste.[5]

o Reporting: Report the spill to your supervisor and your institution's EHS office.[5]

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following
table summarizes key physical and chemical properties of 4-Pyridinemethanol relevant to its
handling and storage.
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Property Value

Molecular Formula CeH7NO

Molecular Weight 109.13 g/mol

Melting Point 52-56 °C

Boiling Point 107-110 °C at 1 mmHg
Flash Point 148 °C (298.4 °F)
Storage Temperature 2-8°C

Form Solid

Data sourced from multiple references.[1][11]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Pyridinemethanol.
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Generate 4-Pyridinemethanol Waste

Is waste container available and properly labeled?

Obtain and label a compatible, sealable hazardous waste container. es

~

Place waste into the labeled container.

-

Store container in a designated cool, dry, and well-ventilated area away from incompatibles.

Is the container full or no longer in use?

Complete Chemical Collection Request Form. Continue to add waste as needed.

Contact Institutional EHS or licensed hazardous waste contractor for pickup.

Transfer waste to the designated collection point following all regulations.

Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for 4-Pyridinemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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